Cas no 1159816-74-6 (2-Cyclopentyl-3,4-dihydropyrimidin-4-one)

• Product Name: 2-Cyclopentyl-3,4-dihydropyrimidin-4-one
• CAS No: 1159816-74-6
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 5073597
• Update Time: 2025-05-25

2-Cyclopentyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-(cyclopentyl)pyrimidine
• 2-cyclopentyl-1H-pyrimidin-6-one
• 2-CYCLOPENTYLPYRIMIDIN-4-OL
• AT26661
• 2-CYCLOPENTYL-3,4-DIHYDROPYRIMIDIN-4-ONE
• 2-Cyclopentyl-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C9H12N2O/c12-8-5-6-10-9(11-8)7-3-1-2-4-7/h5-7H,1-4H2,(H,10,11,12)
• InChI Key： LIKXGOMSLBFNCR-UHFFFAOYSA-N
• SMILES： O=C1C=CN=C(C2CCCC2)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 0.8
• Topological Polar Surface Area: 41.5

Additional information on 2-Cyclopentyl-3,4-dihydropyrimidin-4-one

2-Cyclopentyl-3,4-dihydropyrimidin-4-one: A Comprehensive Overview

The compound with CAS No. 1159816-74-6, commonly referred to as 2-Cyclopentyl-3,4-dihydropyrimidin-4-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydropyrimidinones, which are known for their diverse biological activities and potential therapeutic applications. The cyclopentyl group attached to the dihydropyrimidinone core introduces unique steric and electronic properties, making this compound a valuable subject for research and development.

Recent studies have highlighted the importance of dihydropyrimidinones in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The cyclopentyl substituent in 2-Cyclopentyl-3,4-dihydropyrimidin-4-one has been shown to enhance the molecule's stability and bioavailability, making it a promising candidate for various pharmacological applications. Researchers have also explored the potential of this compound in anti-inflammatory and anti-cancer therapies, where its ability to modulate key cellular pathways has been extensively investigated.

The synthesis of 2-Cyclopentyl-3,4-dihydropyrimidin-4-one involves a multi-step process that typically begins with the preparation of the dihydropyrimidinone core. This is followed by the introduction of the cyclopentyl group through various coupling reactions. The optimization of these synthetic routes has been a focus of recent research efforts, with chemists aiming to improve yield and reduce production costs while maintaining the compound's purity and stability.

In terms of structural characterization, 2-Cyclopentyl-3,4-dihydropyrimidin-4-one exhibits a rigid framework that is conducive to precise molecular interactions. Advanced spectroscopic techniques such as NMR and X-ray crystallography have been employed to elucidate its three-dimensional structure, providing insights into its conformational flexibility and intermolecular bonding. These studies have also revealed that the cyclopentyl group plays a critical role in determining the compound's solubility and partition coefficient, which are essential parameters for its pharmacokinetic profile.

From a biological standpoint, 2-Cyclopentyl-3,4-dihydropyrimidin-4-one has demonstrated remarkable selectivity towards certain enzyme targets. For instance, recent experiments have shown that this compound can inhibit specific protein kinases with high potency, suggesting its potential as a lead molecule in anticancer drug development. Additionally, its anti-inflammatory properties have been validated in vitro and in vivo models, further underscoring its therapeutic potential.

The application of dihydropyrimidinones like 2-Cyclopentyl-3,4-dihydropyrimidin-4-one extends beyond pharmacology into materials science. Researchers have explored their use as building blocks for advanced materials such as coordination polymers and supramolecular assemblies. The unique electronic properties of these compounds make them ideal candidates for applications in optoelectronics and sensing technologies.

Looking ahead, the continued exploration of 2-Cyclopentyl-3,4-dihydropyrimidin-4-one is expected to yield further insights into its chemical reactivity and biological activity. Collaborative efforts between chemists and biologists are likely to drive innovation in this field, paving the way for novel drug candidates and functional materials. As research progresses, this compound will undoubtedly remain at the forefront of scientific inquiry due to its versatile structure and promising applications.